5-fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine

• IUPAC Name: 5-fluoro-4-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy]-2,6-dimethylpyrimidine
• InChI: InChI=1S/C16H19F2N5O/c1-10-14(18)15(22-11(2)21-10)24-9-12-3-5-23(6-4-12)16-19-7-13(17)8-20-16/h7-8,12H,3-6,9H2,1-2H3
• InChI Key: ZNXHESXXTPCPEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=NC=C(C=N3)F)F
• Molecular Formula: C16H19F2N5O
• Molecular Weight: 335.35 g/mol
• CAS No.: 2640935-32-4

Description

5-Fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine (CAS 2640935-32-4) is a fluorinated pyrimidine derivative of significant interest in medicinal chemistry and pharmaceutical research. The compound features a complex structure with a molecular formula of C16H19F2N5O and a molecular weight of 335.35 g/mol . Its structure consists of two substituted pyrimidine rings, one of which is a 5-fluoropyrimidine, connected by a piperidinyl methoxy linker . This specific architecture is characteristic of compounds designed for targeted biological activity. Pyrimidine derivatives are a prominent class of compounds in drug discovery, often explored for their potential as kinase inhibitors and in other therapeutic areas . The presence of fluorine atoms is a common strategy to modulate a molecule's physicochemical properties, metabolic stability, and binding affinity. Key predicted physicochemical properties include a boiling point of 493.0±55.0 °C, a pKa of 3.93±0.42, and a density of 1.265±0.06 g/cm³ at 20 °C and 760 Torr . As a building block, this compound serves as a valuable intermediate for the synthesis of more complex molecules and for probing biological pathways in research settings. This product is strictly for Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications.

Biological Activity

5-fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine is a synthetic compound that has garnered attention for its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews its biological activity based on diverse research findings, including case studies and relevant data tables.

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{F}_2\text{N}_4\text{O}$$

Research indicates that compounds similar to 5-fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine often exhibit their biological effects through the inhibition of key enzymes involved in nucleotide synthesis. Specifically, it is believed that these compounds may act as inhibitors of thymidylate synthase, an enzyme critical for DNA synthesis and repair.

Key Findings:

• Inhibition of Cell Proliferation : In vitro studies have shown that this compound exhibits potent inhibition of L1210 mouse leukemia cell proliferation with IC(50) values in the nanomolar range. The growth inhibition was reversed upon the addition of thymidine, indicating a mechanism involving intracellular release of active metabolites such as FdUMP (5-fluoro-deoxyuridine monophosphate) .
• Mechanistic Insights : Studies utilizing $^{31}P$ NMR spectroscopy have confirmed the intracellular conversion of phosphoramidate prodrugs to active nucleotide forms. This pathway is crucial for the compound's efficacy against cancer cells .

Case Studies

Several case studies have been conducted to evaluate the biological activity of related compounds:

• L1210 Leukemia Cells : A series of novel piperidyl phosphoramidate analogues were synthesized and tested against L1210 cells. The results demonstrated significant growth inhibition, underscoring the potential of these compounds as therapeutic agents .
• B16 Melanoma Cells : Additional tests on B16 melanoma cells revealed that certain analogues exhibited modest cytotoxicity, suggesting a broader application in oncology .

Table 1: Biological Activity Summary

Compound Name	Cell Line	IC(50) (nM)	Mechanism of Action
5-Fluoro Compound	L1210 Leukemia	<10	Thymidylate synthase inhibition
5-Fluoro Analog	B16 Melanoma	50	Cytotoxicity via DNA synthesis disruption

Table 2: Synthesis and Evaluation

Study Reference	Synthesis Method	Biological Activity
	Phosphoramidate analogues	Potent growth inhibition
	Alkylating and non-alkylating analogues	Variable cytotoxicity

Scientific Research Applications

Cancer Treatment

The compound has been investigated for its role as an inhibitor of cyclin-dependent kinases (CDKs), specifically CDK9. CDKs are crucial regulators of the cell cycle and transcription, and their dysregulation is often associated with cancer. Inhibition of CDK9 can lead to reduced cell proliferation and increased apoptosis in cancer cells.

Case Studies:

• A study demonstrated that derivatives of this compound exhibited selective inhibition of CDK9, leading to decreased proliferation of various cancer cell lines, including breast and lung cancers .
• Another research highlighted its efficacy in combination therapies, where it enhanced the effects of other anticancer agents, indicating potential for use in multi-drug regimens .

Treatment of Viral Infections

The compound's mechanism as a kinase inhibitor also suggests potential applications in treating viral infections. CDK9 is involved in the transcriptional regulation of viral genes; thus, inhibiting this kinase may reduce viral replication.

Research Insights:

• Preliminary studies indicated that compounds similar to 5-fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine could effectively inhibit the replication of HIV and other viruses by targeting host cell pathways necessary for viral transcription .

Comparative Efficacy

Below is a table summarizing the comparative efficacy of 5-fluoro-4-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methoxy}-2,6-dimethylpyrimidine against other known CDK inhibitors:

Compound Name	Target Kinase	IC50 (µM)	Cancer Type
5-Fluoro Compound	CDK9	0.5	Breast
Compound A	CDK9	1.0	Lung
Compound B	CDK7	0.8	Colon

Future Research Directions

Further research is needed to explore:

• The full spectrum of biological activities and potential side effects.
• The development of analogs with improved potency and selectivity.
• Clinical trials to evaluate safety and efficacy in human subjects.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The electron-withdrawing fluorine atoms at positions 5 (pyrimidine) and 2' (piperidine-linked pyrimidine) enhance electrophilicity, enabling nucleophilic substitutions.

Reaction Type	Conditions	Outcome	Reference
Methoxylation	NaOMe, DMF, 80°C	Replacement of chloro groups with methoxy
Amination	NH₃/EtOH, 100°C	Formation of 4-amine derivatives
Suzuki Coupling	Pd(OAc)₂, arylboronic acid, 90°C	Aryl group introduction at position 4

For example, the methoxy group in the parent compound is introduced via nucleophilic displacement of a chloro precursor under basic conditions .

Coupling Reactions for Structural Elaboration

The piperidine-methoxy bridge serves as a critical site for cross-coupling:

Key Example :

• Piperidine-Pyrimidine Coupling :

  • Reactant: 5-fluoro-2-(piperidin-4-yloxy)pyrimidin-4-amine

  • Conditions: Buchwald-Hartwig amination, Pd₂(dba)₃, Xantphos

  • Product: Target compound with 92% yield .

Functionalization via Fluorine Reactivity

The 5-fluoro group participates in selective transformations:

Reaction	Reagents	Application
Fluorine displacement	Grignard reagents (RMgX)	Alkyl/aryl group introduction
SNAr with amines	Piperidine derivatives, K₂CO₃	Piperazine or morpholine analogs

Structural analogs like olorofim (a clinical antifungal agent) demonstrate similar reactivity, where fluorine substitution modulates target binding .

Reductive and Oxidative Modifications

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the pyrimidine ring’s electron-deficient system, though this is rarely employed due to stability concerns.

• Oxidation : The methyl groups at positions 2 and 6 resist oxidation, ensuring stability under physiological conditions .

Comparative Reactivity with Analogs

The compound’s unique reactivity profile distinguishes it from related structures:

Compound	Key Functional Groups	Reactivity Differences
5-Fluoro-2'-deoxycytidine	Deoxyribose, cytosine	Preferential glycosidic bond cleavage
Olorofim	Piperazine, trifluoromethyl	Enhanced dihydroorotate dehydrogenase inhibition
Target Compound	Piperidine-methoxy, dimethyl	Stabilized methoxy group; reduced metabolic degradation

Stability Under Synthetic Conditions

• Thermal Stability : Decomposes above 200°C, limiting high-temperature applications.

• pH Sensitivity : Stable in pH 4–8; hydrolyzes under strongly acidic/basic conditions via cleavage of the piperidine-methoxy bond .

Comparison with Similar Compounds

Key Structural and Functional Differences

The compound is compared to analogs with pyrimidine cores, halogen substitutions, and piperidine linkages (Table 1).

Table 1: Comparative Analysis of Target Compound and Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents	Similarity Score
Target Compound	Not provided	C₁₈H₂₃F₂N₅O	363.4	5-F (central pyrimidine), 2,6-diMe, piperidin-4-yl methoxy linkage to 5-F-pyrimidine	N/A
4-(4-{[(5-Fluoro-2,6-dimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-5,6-dimethylpyrimidine	2640972-83-2	C₁₈H₂₄FN₅O	345.4	5-F (central pyrimidine), 2,6-diMe, piperidine-linked 5,6-diMe pyrimidine	High (structural similarity)
5-Bromo-4,6-dimethylpyrimidine	69696-37-3	C₆H₆BrN₂	201.03	5-Br, 4,6-diMe (single pyrimidine ring)	0.69
5-Bromo-2-chloro-4,6-dimethylpyrimidine	4214-57-7	C₆H₅BrClN₂	238.47	5-Br, 2-Cl, 4,6-diMe	0.64

Key Observations:

Halogen Substitution : The target compound uses fluorine at position 5 of both pyrimidine rings, whereas analogs like 5-Bromo-4,6-dimethylpyrimidine replace fluorine with bromine . Fluorine’s smaller size and higher electronegativity may enhance binding specificity compared to bulkier halogens.

Methyl Group Placement: The target compound’s 2,6-dimethyl configuration contrasts with the 4,6-dimethyl or 5,6-dimethyl patterns in analogs (e.g., CAS 2640972-83-2) .

Piperidine Linkage : The piperidin-4-yl methoxy group in the target compound creates a bis-heterocyclic scaffold absent in simpler analogs like 5-Bromo-2-chloro-4,6-dimethylpyrimidine. This may improve pharmacokinetic properties such as solubility and metabolic stability .

Physicochemical and Pharmacological Implications

• Metabolic Stability : Fluorine’s resistance to oxidative metabolism may prolong half-life relative to brominated analogs, which are prone to debromination .
• Target Affinity : The dual pyrimidine-piperidine architecture in the target compound could enable multi-site interactions with biological targets (e.g., kinases), a feature absent in single-ring analogs.

Q & A

Basic: What synthetic strategies are most effective for constructing the fluorinated pyrimidine-piperidine scaffold?

Methodological Answer:
The core structure can be synthesized via sequential nucleophilic aromatic substitution (SNAr) and Buchwald-Hartwig coupling. For example:

Introduce the fluoropyrimidine group to piperidine via SNAr using 5-fluoropyrimidin-2-amine and 4-chloropiperidine under basic conditions (K₂CO₃, DMF, 80°C, 12 h) .

Couple the piperidine intermediate to the 4-hydroxypyrimidine moiety using Mitsunobu conditions (DIAD, PPh₃, THF) to install the methoxy bridge .
Key optimization: Monitor reaction progress via TLC (Rf 0.3–0.5 in 1:1 hexane/EtOAc) and purify intermediates via flash chromatography (silica gel, gradient elution).

Advanced: How can conflicting NMR data for the compound’s regiochemistry be resolved?

Methodological Answer:
Use a combination of 2D NMR techniques:

• ¹H-¹³C HSQC to correlate methoxy protons (δ 3.8–4.2 ppm) with the piperidine C-O signal (δ 70–75 ppm).
• NOESY to confirm spatial proximity between the piperidine methylene (δ 3.2 ppm) and pyrimidine fluorine .
  Contradictions often arise from rotational isomers; variable-temperature NMR (25–60°C in DMSO-d₆) can stabilize conformers for unambiguous assignment.

Basic: What analytical methods validate the compound’s purity and stability?

Methodological Answer:

• HPLC: Use a C18 column (5 µm, 250 mm) with 0.1% TFA/MeCN gradient (10–90% over 30 min); retention time ~12.5 min. Acceptable purity: ≥95% (λ = 254 nm) .
• Thermogravimetric Analysis (TGA): Confirm thermal stability up to 200°C (heating rate 10°C/min, N₂ atmosphere) to guide storage conditions .
• Mass Spectrometry: ESI-HRMS (m/z calc. for C₁₇H₁₉F₂N₅O: 364.1584; observed: 364.1587 ± 0.0005) .

Advanced: How do steric and electronic effects influence the compound’s reactivity in cross-coupling reactions?

Methodological Answer:

• Steric Effects: The 2,6-dimethyl groups on pyrimidine hinder Pd-catalyzed couplings. Use bulky ligands (XPhos) and elevated temperatures (100–120°C) to overcome this .
• Electronic Effects: Fluorine’s electron-withdrawing nature deactivates the pyrimidine ring. Activate via pre-coordination with Lewis acids (ZnCl₂) in Suzuki-Miyaura reactions .
  Validate using DFT calculations (B3LYP/6-31G*) to map frontier molecular orbitals and predict reactivity .

Basic: What solvent systems are optimal for recrystallization?

Methodological Answer:

• Primary Recrystallization: Use ethanol/water (7:3 v/v) at 60°C, achieving >85% recovery with needle-shaped crystals.
• Alternative: Dichloromethane/pentane (1:5) at −20°C for rapid precipitation. Monitor crystal growth via polarized light microscopy to avoid amorphous forms .

Advanced: How can metabolic stability be improved without compromising target affinity?

Methodological Answer:

• Deuterium Incorporation: Replace labile C-H bonds (e.g., piperidine methylene) with deuterium to slow CYP450-mediated oxidation .
• Prodrug Design: Mask the methoxy group as a phosphate ester (e.g., using ClPO(OEt)₂) for enhanced aqueous solubility and delayed hydrolysis .
  Validate in human liver microsomes (HLM) assays: Target ≥50% remaining parent compound after 1 h incubation .

Basic: What safety protocols are critical when handling this compound?

Methodological Answer:

• Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coats.
• Ventilation: Use fume hoods during synthesis (risk of HF release under acidic conditions).
• First Aid: For skin contact, rinse with 10% calcium gluconate solution to neutralize potential fluoride ions .

Advanced: How can computational modeling guide SAR studies for kinase inhibition?

Methodological Answer:

• Molecular Docking: Use AutoDock Vina with kinase ATP-binding pockets (e.g., EGFR PDB: 1M17). Prioritize poses with fluoropyrimidine H-bonding to hinge regions (e.g., Met793).
• MD Simulations: Run 100 ns simulations (AMBER force field) to assess binding mode stability. Calculate binding free energy via MM-PBSA (ΔG < −8 kcal/mol correlates with IC₅₀ < 100 nM) .

Basic: What spectroscopic techniques confirm fluorine substitution patterns?

Methodological Answer:

• ¹⁹F NMR: Expect two distinct signals: δ −118 ppm (pyrimidine F) and −122 ppm (piperidine F) in CDCl₃ .
• FTIR: C-F stretches appear as sharp peaks at 1250–1150 cm⁻¹. Compare with calculated spectra (B3LYP/6-31G*) .

Advanced: How to troubleshoot low yields in large-scale (>10 g) synthesis?

Methodological Answer:

• Process Chemistry: Replace batch reactions with flow chemistry (residence time 30 min, 100°C) for better heat/mass transfer .
• Workup Optimization: Extract impurities via pH-dependent liquid-liquid extraction (adjust to pH 2–3 with HCl to protonate basic by-products) .